4-Hydroxy-1,5-naphthyridine-3-carboxylic acid

• IUPAC Name: 4-oxo-1H-1,5-naphthyridine-3-carboxylic acid
• InChI: InChI=1S/C9H6N2O3/c12-8-5(9(13)14)4-11-6-2-1-3-10-7(6)8/h1-4H,(H,11,12)(H,13,14)
• InChI Key: LODIKMSUDZMCFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=O)C(=CN2)C(=O)O)N=C1
• Molecular Formula: C9H6N2O3
• DSSTOX Substance ID: DTXSID10201723
• Molecular Weight: 190.16 g/mol
• CAS RN: 53512-10-0

Description

4-Hydroxy-1,5-naphthyridine-3-carboxylic acid, also known as 3-carboxy-4-hydroxynaphthyridine (CHN), is an important intermediate in the synthesis of various pharmaceuticals, dyes, and other compounds. CHN is a heterocyclic compound that has been studied extensively in recent years due to its potential applications in the synthesis of pharmaceuticals and other compounds.

Scientific Research Applications

Luminescent Complexes and Bioimaging Agents

• Application : 4-Hydroxy-1,5-naphthyridine-3-carboxylic acid derivatives are utilized in creating luminescent complexes, specifically Europium(III) complexes. These complexes exhibit strong luminescence, remarkable UV-light stability, and reversible luminescence intensity changes with varied pH values. Due to these properties, they have potential applications as bioimaging agents and pH probes.
• References :
  • Wei et al. (2016) studied two Eu(III) complexes based on carboxyl-functionalized 1,5-naphthyridine derivatives, highlighting their strong luminescence and stability, making them suitable for bioimaging and as pH probes (Wei et al., 2016).

Supramolecular Organic Salts

• Application : The compound plays a role in the formation of binary supramolecular organic salts. These salts, formed through non-covalent interactions, have been studied for their supramolecular architectures, which are stabilized by hydrogen bonds and other weak interactions.
• References :
  • Jin et al. (2011) explored the creation of anhydrous and hydrous multicomponent adducts of 2-aminoheterocyclic compounds, including derivatives of this compound, with various carboxylic acids (Jin et al., 2011).

Spectroscopic Studies

• Application : Derivatives of this compound are subjects of spectroscopic studies, focusing on their solvatochromism, intramolecular hydrogen bonding, and interaction with solvents. These studies enhance the understanding of their chemical behavior in different environments.
• References :
  • Santo et al. (2003) conducted spectroscopic studies on derivatives, including their solvatochromism and intramolecular hydrogen-bonded structures (Santo et al., 2003).

Synthesis of Naphthyridine Derivatives

• Application : The compound is integral in synthesizing various naphthyridine derivatives, which have potential pharmacological activities. This synthesis process is crucial for developing new compounds with medicinal properties.
• References :
  • Perillo et al. (2009) synthesized derivatives of 5,6-dihydro-8-hydroxy-5-oxo-2,6-naphthyridine-7-carboxylic acid and related compounds, indicating their potential pharmacological activity (Perillo et al., 2009).

Future Directions

1,5-Naphthyridine derivatives, including “4-Hydroxy-1,5-naphthyridine-3-carboxylic acid”, have significant importance in the field of medicinal chemistry due to their wide variety of biological activities. Future research may focus on exploring their potential applications in medicinal chemistry and developing more efficient synthetic strategies.

Mechanism of Action

Target of Action

1,5-naphthyridine derivatives, to which this compound belongs, are known to exhibit a variety of biological activities

Mode of Action

It’s known that 1,5-naphthyridines can react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, and form metal complexes . These interactions could potentially influence the compound’s mode of action.

Biochemical Pathways

The reactivity of 1,5-naphthyridines with various reagents suggests that they may interact with multiple biochemical pathways .

Result of Action

Given the biological activities exhibited by 1,5-naphthyridine derivatives , it’s plausible that this compound could have significant molecular and cellular effects.

Biochemical Analysis

Biochemical Properties

4-Hydroxy-1,5-naphthyridine-3-carboxylic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit certain bacterial enzymes, thereby exhibiting antimicrobial properties. The interaction between this compound and these enzymes involves binding to the active site, leading to enzyme inhibition and disruption of bacterial metabolic processes .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, in cancer cells, this compound has been observed to induce apoptosis by activating specific signaling pathways and altering the expression of genes involved in cell survival and proliferation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to biomolecules, such as enzymes and receptors, leading to enzyme inhibition or activation. This compound can also modulate gene expression by interacting with transcription factors and other regulatory proteins. These interactions result in changes in cellular processes, such as apoptosis, cell cycle regulation, and metabolic pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but it may degrade over time, leading to a decrease in its biological activity. Long-term exposure to this compound in in vitro and in vivo studies has revealed its potential to cause sustained changes in cellular processes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit therapeutic effects, such as antimicrobial or anticancer activity. At high doses, it can cause toxic or adverse effects, including damage to vital organs and disruption of normal cellular functions. Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic outcome without causing toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism and clearance from the body. This compound can affect metabolic flux and alter the levels of metabolites, leading to changes in cellular metabolism. Understanding the metabolic pathways of this compound is essential for optimizing its therapeutic use and minimizing potential side effects .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the localization and accumulation of the compound, affecting its biological activity. For instance, the presence of certain transporters can enhance the uptake of this compound into target cells, increasing its therapeutic efficacy .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. The localization of this compound can influence its interactions with biomolecules and its overall biological effects .